1-Cyclopropyl-4-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]pyrazine-2,3-dione

• IUPAC Name: 1-cyclopropyl-4-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]pyrazine-2,3-dione
• InChI: InChI=1S/C11H12N4O3/c1-7-12-9(18-13-7)6-14-4-5-15(8-2-3-8)11(17)10(14)16/h4-5,8H,2-3,6H2,1H3
• InChI Key: ADEHCKJYLUCMOO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)CN2C=CN(C(=O)C2=O)C3CC3
• Molecular Formula: C11H12N4O3
• Molecular Weight: 248.24 g/mol

Description

The compound “1-Cyclopropyl-4-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]pyrazine-2,3-dione” is a complex organic molecule. It contains a 1,2,4-oxadiazole ring, which is a well-known pharmacophore frequently encountered in active pharmaceutical ingredients.

Synthesis Analysis

While specific synthesis methods for this compound are not available, 1,2,4-oxadiazoles can generally be synthesized via the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature.

Molecular Structure Analysis

The 1,2,4-oxadiazole ring is a five-membered heterocyclic scaffold with an oxygen and two nitrogen atoms. The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Chemical Reactions Analysis

1,2,4-Oxadiazoles can rearrange into other heterocycles due to low aromaticity and the presence of the weak O–N bond. This property is actively employed in organic synthesis.

Future Directions

The development of novel efficient and convenient methods for synthesis of 1,2,4-oxadiazoles with diverse periphery functionalities is an important goal for modern organic chemistry. These compounds have potential applications in medicinal chemistry, material science, and high energy molecules.